5432-85-9(4-Isopropylcyclohexanone),ZIN

4-Isopropylcyclohexanone Properties

Names and Identifiers

- 4-Isopropylcyclohexanone
- 4-ISO-PROPYLCYCLOHEXANONE
- 4-propan-2-ylcyclohexan-1-one
- 4-(1-Methylethyl)cyclohexanone
- NSC 21125
- Cyclohexanone, 4-(1-methylethyl)-
- 4-(propan-2-yl)cyclohexan-1-one
- Cyclohexanone, 4-isopropyl-
- 4-Isopropylcyclohexan-1-one
- 4-isopropyl-cyclohexanone
- FPKISACHVIIMRA-UHFFFAOYSA-N
- 4-(methylethyl)cyclohexan-1-one
- NSC21125
- 4-isopropyl cyclohexanone
- 4-iso-propyl-cyclohexanone
- ZIN
- 4-iso-Propylcyclohexanone
- AI3-39194
- NS00033047
- SY029297
- DTXSID4063878
- EINECS 226-592-2
- JA8S3CU9U5
- BCP30883
- 4-Isopropylcyclohexanone, 96%
- AS-31101
- 5432-85-9
- AKOS008901267
- SCHEMBL852532
- MFCD00043479
- CS-W011030
- A830104
- NSC-21125
- 4-Isopropylcyclohexanone, AldrichCPR
- EN300-61099
- Cyclohexanone, 4-(1-methylethyl)-; Cyclohexanone, 4-isopropyl-; 4-Isopropylcyclohexan-1-one
- Z959274754
- FT-0618840
- DTXCID1041683
- +Expand
- MDL： MFCD00043479
- InChIKey： FPKISACHVIIMRA-UHFFFAOYSA-N
- Inchi： 1S/C9H16O/c1-7(2)8-3-5-9(10)6-4-8/h7-8H,3-6H2,1-2H3
- SMILES： O=C1C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])C([H])(C([H])([H])[H])C([H])([H])[H]
- BRN： 1236952

Computed Properties

Exact Mass: 140.12000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 140.12
Heavy Atom Count: 10
Complexity: 117
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.2
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 17.1

Experimental Properties

LogP: 2.40170
PSA: 17.07000
Refractive Index: 1.4574 (589.3 nm 24 ºC)
Water Partition Coefficient: Soluble in alcohol. Insoluble in water.
Boiling Point: 214-214.5 ºC
Melting Point: 32.57°C (estimate)
Flash Point: 65.0±10.7 ºC,
Solubility: Slightly soluble (1.7 g/l) (25 º C),
Color/Form: Not determined
Solubility: Not determined
Density: 0.904±0.06 g/cm3 (20 ºC 760 Torr),

4-Isopropylcyclohexanone Security Information

Safety Term：S24/25
Safety Instruction： S23-S24/25
Dangerous goods sign： Xi
Risk Phrases： R37/38;R41
TSCA：T

4-Isopropylcyclohexanone Customs Data

HS CODE：2914299000
Customs Data：

China Customs Code:
2914299000

Overview:

2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

4-Isopropylcyclohexanone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0034JQ-100mg	4-Isopropylcyclohexanone	5432-85-9	98%	100mg	$5.00	2024-04-30
A2B Chem LLC	AB45062-100mg	4-Isopropylcyclohexanone	5432-85-9	98%	100mg	$5.00	2024-04-19
abcr	AB173958-5 g	4-Isopropylcyclohexanone; 96%	5432-85-9		5g	€123.00
Ambeed	A275427-100mg	4-Isopropylcyclohexanone	5432-85-9	98%	100mg	$6.0
Apollo Scientific	OR15972-1g	4-Isopropylcyclohexanone	5432-85-9	98%	1g	£50.00	2023-09-01
Chemenu	CM203306-5g	4-Iso-Propylcyclohexanone	5432-85-9	97%	5g	$***	2023-05-30
Enamine	EN300-61099-0.05g	4-(propan-2-yl)cyclohexan-1-one	5432-85-9	93%	0.05g	$19.0	2023-05-03
eNovation Chemicals LLC	D582481-1g	4-ISOPROPYLCYCLOHEXANONE	5432-85-9	95%	1g	$300	2022-06-03
Fluorochem	223316-5g	4-Isopropylcyclohexanone	5432-85-9	95%	5g	￡68.00	2022-02-28
TRC	I824395-2.5g	4-Isopropylcyclohexanone	5432-85-9		2.5g	$ 120.00	2022-06-04

4-Isopropylcyclohexanone Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:5432-85-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:5432-85-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:5432-85-9)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

4-Isopropylcyclohexanone Related Literature

1. Lactobacillus plantarum ZJ316 improves the quality of Stachys sieboldii Miq. pickle by inhibiting harmful bacteria growth, degrading nitrite and promoting the gut microbiota health in vitro

Shuting Hang,Lingzhou Zeng,Jiarun Han,Zhongqin Zhang,Qingqing Zhou,Xia Meng,Qing Gu,Ping Li Food Funct. 2022 13 1551
2. 271. Alkylcyclohexanone cyanohydrins

L. Munday J. Chem. Soc. 1964 1413
3. 149. Tropolones. Part II. The synthesis of α-, β-, and γ-thujaplicins

J. W. Cook,R. A. Raphael,A. I. Scott J. Chem. Soc. 1951 695
4. The preparation of cis- and trans-1-alkyl-4-phthalimidocyclohexanes

H. Booth,G. C. Gidley,P. R. Thornburrow J. Chem. Soc. B 1971 1047
5. Acid-catalysed cleavage of the cyclopropane ring in some ketones of the carane series

Francesco Fringuelli,Aldo Taticchi J. Chem. Soc. C 1971 297
6. 556. Reductions with aluminium alkoxides. Part I. The relative proportion of epimers in alcohols derived from cyclic ketones

L. M. Jackman,A. Killen Macbeth,John A. Mills J. Chem. Soc. 1949 2641
7. Polymerisation of a terpene-derived lactone: a bio-based alternative to ε-caprolactone

Helena C. Quilter,Marc Hutchby,Matthew G. Davidson,Matthew D. Jones Polym. Chem. 2017 8 833
8. Total syntheses of (+)-adunctins C and D: assignment of their absolute configurations

Jian Xiao,Jun Zhao,Ya-Wen Wang,Gan Luo,Yu Peng Org. Biomol. Chem. 2021 19 9840
9. A stereoselective, Sm(ii)-mediated approach to decorated cis-hydrindanes: synthetic studies on faurinone and pleuromutilin

Thomas J. K. Findley,David Sucunza,Laura C. Miller,Matthew D. Helm,Madeleine Helliwell,David T. Davies,David J. Procter Org. Biomol. Chem. 2011 9 2433
10. Kinetic analysis of 4-isopropylphenol hydrogenation over activated carbon-supported rhodium catalysts in supercritical carbon dioxide solvent

Norihito Hiyoshi,Osamu Sato,Aritomo Yamaguchi,Chandrashekhar V. Rode,Masayuki Shirai Green Chem. 2012 14 633

Cas no 5432-85-9 (4-Isopropylcyclohexanone)

4-Isopropylcyclohexanone Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-Isopropylcyclohexanone Security Information

4-Isopropylcyclohexanone Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-Isopropylcyclohexanone Price

4-Isopropylcyclohexanone Suppliers

4-Isopropylcyclohexanone Related Literature

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